Cas no 2228-00-4 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-)
2228-00-4 structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
- 4-amino-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
- 4-Amino-5H-pyrrolo< 3,2-d> pyrimidin-7-carbonsaeure
- AC1L60GP
- AC1Q5UNO
- AR-1G0719
- CTK1A6919
- NSC88725
- SureCN9930921
- 2228-00-4
- DTXSID40293333
- SCHEMBL9930921
- NSC-88725
-
- Inchi: 1S/C7H6N4O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)(H2,8,10,11)
- InChI Key: RFQLYFHCARVPMK-UHFFFAOYSA-N
- SMILES: OC(C1=CNC2C(N)=NC=NC=21)=O
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.727
- Boiling Point: 577°C at 760 mmHg
- Flash Point: 302.7°C
- Refractive Index: 1.844
- PSA: 104.89
- LogP: 0.81950
5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2228-00-4 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk